Cas no 106129-34-4 (1,3-Benzoxathiol-5-ol, 4,6-diamino-, 3,3-dioxide)

• Product Name: 1,3-Benzoxathiol-5-ol, 4,6-diamino-, 3,3-dioxide
• CAS No: 106129-34-4
• MF: C₇H₈N₂O₄S
• MW: 216.214420318604
• CID: 1174691
• Update Time: 2024-08-05

1,3-Benzoxathiol-5-ol, 4,6-diamino-, 3,3-dioxide Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzoxathiol-5-ol, 4,6-diamino-, 3,3-dioxide

• Inchi： 1S/C7H8N2O4S/c8-3-1-4-7(5(9)6(3)10)14(11,12)2-13-4/h1,10H,2,8-9H2
• InChI Key： JPFWXUVIJPZHPO-UHFFFAOYSA-N
• SMILES： O1C2=CC(N)=C(O)C(N)=C2S(=O)(=O)C1

Computed Properties

• Exact Mass: 216.02054

Experimental Properties

• Density: 1.814±0.06 g/cm3(Predicted)
• Boiling Point: 561.7±50.0 °C(Predicted)
• PSA: 115.64
• pka: 8.61±0.20(Predicted)